4-(4-Fluorophenyl)-2-((2-furylmethyl)amino)-4-oxobutanoic acid
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Description
4-(4-Fluorophenyl)-2-((2-furylmethyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C15H14FNO4 and its molecular weight is 291.278. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and DFT Study
Single Crystal Inspection and Hirshfeld Surface Investigation : A novel derivative of 4-fluoroaniline, specifically 4-((4-fluorophenyl)amino)-4-oxobutanoic acid (BFAOB), has been synthesized and analyzed. The study focused on its single-crystal structure, confirmed by SC-XRD technique, revealing the presence of two crystallographically different molecules within the asymmetric unit. The research further delved into Hirshfeld surface inspection to explore non-covalent interactions crucial for crystal packing, alongside Density Functional Theory (DFT) calculations to assess the stability of the BFAOB crystal compound (Ashfaq et al., 2021).
Synthesis and Physico-chemical Characterization
Transition Metal Complexes : The synthesis and characterization of complexes of 4-[(4-fluorophenyl)amino]-4-oxobut-2-enoic acid with various transition metal ions, including Mn(II), Co(II), Ni(II), and others, were reported. These complexes were characterized using a multitude of physico-chemical methods, revealing that the carboxylate groups acted as bidentate ligands. This study provided insight into the thermal and magnetic properties of these complexes, contributing to the field of coordination chemistry (Ferenc et al., 2017).
Material Science and Sensor Development
Surfactant Synthesis : A new surfactant incorporating the benzene ring of 4-((4-bromophenyl)(dodecyl)amino)-4-oxobutanoic acid was synthesized using a novel copper-catalyzed cross-coupling reaction. This research highlighted the surfactant's ability to form unusual large-diameter premicellar aggregations, pointing towards applications in material science and nanotechnology (Chen et al., 2013).
Fluorescent Carrier for Optical Sensors : Another study focused on the covalent immobilization of a 4-amino-1,8-naphthalimide derivative as a fluorescent carrier on an optical sensor surface. This derivative was used for the determination of picric acid, demonstrating the compound's utility in developing sensitive and durable optical sensors for chemical detection (Niu et al., 2002).
Properties
IUPAC Name |
4-(4-fluorophenyl)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO4/c16-11-5-3-10(4-6-11)14(18)8-13(15(19)20)17-9-12-2-1-7-21-12/h1-7,13,17H,8-9H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYTQAPMMBRADGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(CC(=O)C2=CC=C(C=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.